Cas no 1805498-00-3 (Ethyl 4-chloro-2-cyano-5-(trifluoromethyl)benzoate)

Ethyl 4-chloro-2-cyano-5-(trifluoromethyl)benzoate is a versatile organic compound with significant applications in the synthesis of pharmaceuticals and agrochemicals. Its unique structure, featuring a chlorinated and trifluoromethylated benzene ring, offers enhanced stability and reactivity. This compound is highly regarded for its potential in the development of novel drugs with improved efficacy and reduced side effects.

Ethyl 4-chloro-2-cyano-5-(trifluoromethyl)benzoate structure

1805498-00-3 structure

Product Name:Ethyl 4-chloro-2-cyano-5-(trifluoromethyl)benzoate

CAS No:1805498-00-3

MF:C₁₁H₇ClF₃NO₂

MW:277.626992464066

CID:4947581

Update Time:2025-06-20

Ethyl 4-chloro-2-cyano-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-chloro-2-cyano-5-(trifluoromethyl)benzoate
- Inchi： 1S/C11H7ClF3NO2/c1-2-18-10(17)7-4-8(11(13,14)15)9(12)3-6(7)5-16/h3-4H,2H2,1H3
- InChI Key： AZLRBKYDRKXYBL-UHFFFAOYSA-N
- SMILES： ClC1=CC(C#N)=C(C(=O)OCC)C=C1C(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 363
XLogP3: 3.4
Topological Polar Surface Area: 50.1

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015017943-250mg	Ethyl 4-chloro-2-cyano-5-(trifluoromethyl)benzoate	1805498-00-3	97%	250mg	489.60 USD	2021-06-18
Alichem	A015017943-500mg	Ethyl 4-chloro-2-cyano-5-(trifluoromethyl)benzoate	1805498-00-3	97%	500mg	798.70 USD	2021-06-18
Alichem	A015017943-1g	Ethyl 4-chloro-2-cyano-5-(trifluoromethyl)benzoate	1805498-00-3	97%	1g	1,490.00 USD	2021-06-18